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Compound of Interest

Compound Name: 2',4',6'-Trimethylacetophenone

Cat. No.: B1293756 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

2',4',6'-Trimethylacetophenone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 2',4',6'-
Trimethylacetophenone is fundamental to its safe handling.

Property Value

Physical State Liquid[1]

Appearance Light yellow[1]

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol [2][3]

Boiling Point 235 - 236 °C (455 - 456.8 °F) at 760 mmHg[1][3]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Density 0.975 g/mL at 25 °C[2][3]
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Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes and

accidental contact with the

eyes.

Hand Protection
Nitrile or Neoprene gloves.[4]

[5]

Provides a barrier against skin

contact. Check manufacturer's

compatibility data.

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required under

normal, well-ventilated

conditions.[1]

Use in a fume hood to

minimize inhalation of vapors.

Handling and Experimental Protocols
Adherence to standardized handling protocols is crucial for minimizing risks and ensuring

experimental reproducibility.

1. Preparation and Weighing:

Ensure a calibrated analytical balance is located within a chemical fume hood.

Don personal protective equipment (lab coat, gloves, and safety goggles).

Place a clean, empty weighing vessel on the balance and tare.

Carefully transfer the required amount of 2',4',6'-Trimethylacetophenone into the weighing

vessel using a clean pipette.

Record the exact weight.
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2. Dissolution Procedure:

In the fume hood, add the desired solvent to a suitable flask equipped with a magnetic stir

bar.

Slowly and carefully add the pre-weighed 2',4',6'-Trimethylacetophenone to the solvent

while stirring.

If necessary, gently warm the mixture on a stirrer hotplate to facilitate dissolution. Do not use

an open flame.

Once dissolved, allow the solution to cool to room temperature before proceeding.

3. Accidental Spill Protocol:

In the event of a spill, ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, absorb the spill using an inert material such as sand, silica gel, or

a universal binder.[1]

Collect the absorbed material and place it into a suitable, sealed container for chemical

waste disposal.[1]

Clean the spill area thoroughly with an appropriate solvent and decontaminate.

Disposal Plan
Proper chemical waste management is a critical component of laboratory safety and

environmental responsibility.

1. Waste Collection:

All waste materials, including unused 2',4',6'-Trimethylacetophenone, contaminated

solvents, and spill cleanup materials, must be collected in a designated and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.
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2. Container Management:

Waste containers must be kept tightly closed when not in use and stored in a cool, dry, and

well-ventilated area away from incompatible materials such as oxidizing agents.[1]

3. Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant, adhering to all

local and national regulations.

Workflow and Safety Diagram
The following diagram illustrates the logical flow for the safe handling of 2',4',6'-
Trimethylacetophenone.
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Safe Handling Workflow for 2',4',6'-Trimethylacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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